Cas no 1380310-97-3 (7-(3-Fluorobenzyl)-4-chloro-7h-pyrrolo2,3-Dpyrimidine)

• Product Name: 7-(3-Fluorobenzyl)-4-chloro-7h-pyrrolo2,3-Dpyrimidine
• CAS No: 1380310-97-3
• MF: C₁₃H₉ClFN₃
• MW: 261.682064771652
• MDL: MFCD09909400
• CID: 4595505
• Update Time: 2025-11-01

7-(3-Fluorobenzyl)-4-chloro-7h-pyrrolo2,3-Dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(3-FLUOROBENZYL)-4-CHLORO-7H-PYRROLO[2,3-D]PYRIMIDINE
• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-[(3-fluorophenyl)methyl]-
• 7-(3-Fluorobenzyl)-4-chloro-7h-pyrrolo2,3-Dpyrimidine

• MDL： MFCD09909400
• Inchi： 1S/C13H9ClFN3/c14-12-11-4-5-18(13(11)17-8-16-12)7-9-2-1-3-10(15)6-9/h1-6,8H,7H2
• InChI Key： MGBJKPXWPRCLBE-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2C=CN(CC3=CC=CC(F)=C3)C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 7-(3-Fluorobenzyl)-4-chloro-7h-pyrrolo2,3-Dpyrimidine

Comprehensive Overview of 7-(3-Fluorobenzyl)-4-chloro-7H-pyrrolo[2,3-D]pyrimidine (CAS No. 1380310-97-3)

7-(3-Fluorobenzyl)-4-chloro-7H-pyrrolo[2,3-D]pyrimidine (CAS No. 1380310-97-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrrolopyrimidine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of a fluorobenzyl group and a chloro substituent enhances its reactivity and potential as a building block for more complex molecules.

The structural uniqueness of 7-(3-Fluorobenzyl)-4-chloro-7H-pyrrolo[2,3-D]pyrimidine makes it a valuable intermediate in the synthesis of kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. Researchers are particularly interested in its role as a scaffold for designing novel therapeutics, given its ability to modulate key enzymatic pathways. The fluorine atom, in particular, is known to improve metabolic stability and bioavailability, making it a hotspot for medicinal chemistry optimization.

In recent years, the demand for pyrrolopyrimidine derivatives has surged due to their potential in addressing unmet medical needs, such as resistant cancers and autoimmune disorders. The compound’s CAS No. 1380310-97-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its synthesis and characterization are often discussed in peer-reviewed journals, emphasizing its role in advancing precision medicine.

From a synthetic chemistry perspective, 7-(3-Fluorobenzyl)-4-chloro-7H-pyrrolo[2,3-D]pyrimidine offers challenges and opportunities. The introduction of the 3-fluorobenzyl moiety requires careful optimization to ensure yield and purity, while the chloro group provides a handle for further functionalization. These attributes align with the growing trend of fragment-based drug design, where small molecules like this serve as critical starting points for lead optimization.

The compound’s applications extend beyond oncology. Recent studies explore its utility in neurodegenerative disease research, where kinase modulation is a promising therapeutic strategy. Additionally, its physicochemical properties, such as solubility and lipophilicity, are actively investigated to improve drug delivery systems. These facets make CAS No. 1380310-97-3 a versatile tool for researchers tackling complex biological problems.

As the pharmaceutical industry shifts toward targeted therapies, compounds like 7-(3-Fluorobenzyl)-4-chloro-7H-pyrrolo[2,3-D]pyrimidine are at the forefront of innovation. Its integration into combinatorial chemistry libraries and AI-driven drug discovery platforms underscores its adaptability to modern research methodologies. For those exploring small molecule inhibitors or biochemical probes, this compound represents a compelling candidate for further investigation.

In summary, 7-(3-Fluorobenzyl)-4-chloro-7H-pyrrolo[2,3-D]pyrimidine (CAS No. 1380310-97-3) is a multifaceted compound with broad implications in medicinal chemistry and life sciences. Its structural features, combined with its potential applications in disease modulation and drug development, position it as a key player in the next generation of therapeutic agents. Continued research into its properties and derivatives will likely yield groundbreaking discoveries in the years to come.